Cas no 2229139-19-7 (2-(1-amino-2,2-difluorocyclopropyl)-6-ethoxyphenol)

• Product Name: 2-(1-amino-2,2-difluorocyclopropyl)-6-ethoxyphenol
• CAS No: 2229139-19-7
• MF: C₁₁H₁₃F₂NO₂
• MW: 229.22323012352
• CID: 5952960
• PubChem ID: 165641795
• Update Time: 2025-05-24

2-(1-amino-2,2-difluorocyclopropyl)-6-ethoxyphenol Chemical and Physical Properties

Names and Identifiers

• 2-(1-amino-2,2-difluorocyclopropyl)-6-ethoxyphenol
• EN300-1948286
• 2229139-19-7

• Inchi： 1S/C11H13F2NO2/c1-2-16-8-5-3-4-7(9(8)15)10(14)6-11(10,12)13/h3-5,15H,2,6,14H2,1H3
• InChI Key： APCRVKBLGXUNKU-UHFFFAOYSA-N
• SMILES： FC1(CC1(C1C=CC=C(C=1O)OCC)N)F

Computed Properties

• Exact Mass: 229.09143498g/mol
• Monoisotopic Mass: 229.09143498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55.5Ų

Additional information on 2-(1-amino-2,2-difluorocyclopropyl)-6-ethoxyphenol

Professional Introduction to Compound with CAS No. 2229139-19-7 and Product Name: 2-(1-amino-2,2-difluorocyclopropyl)-6-ethoxyphenol

Compound with the CAS number 2229139-19-7 and the product name 2-(1-amino-2,2-difluorocyclopropyl)-6-ethoxyphenol represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in medicinal chemistry. The molecular structure of this compound incorporates a 1-amino-2,2-difluorocyclopropyl moiety, which is a key feature that distinguishes it from other similar compounds. This moiety is particularly interesting because it introduces both steric and electronic effects that can influence the compound's biological activity.

The 6-ethoxyphenol component of the compound adds another layer of complexity, contributing to its overall pharmacophore. Ethoxy groups are well-known for their ability to modulate the solubility and metabolic stability of molecules, making them valuable in drug design. The combination of these two functional groups in 2-(1-amino-2,2-difluorocyclopropyl)-6-ethoxyphenol suggests a compound with potential therapeutic benefits that have not yet been fully explored.

Recent research in the field of medicinal chemistry has highlighted the importance of structural diversity in drug discovery. Compounds like 2-(1-amino-2,2-difluorocyclopropyl)-6-ethoxyphenol are being studied for their ability to interact with biological targets in novel ways. The 1-amino-2,2-difluorocyclopropyl group, in particular, has shown promise in various preclinical studies as a scaffold for developing new drugs. Its unique electronic properties can lead to strong binding interactions with biological targets, making it an attractive candidate for further investigation.

The 6-ethoxyphenol moiety also plays a crucial role in determining the compound's pharmacological properties. Phenolic compounds are known for their antioxidant and anti-inflammatory properties, which are relevant to numerous therapeutic areas. By incorporating an ethoxy group, the compound may exhibit enhanced stability and bioavailability compared to simpler phenolic derivatives. This makes 2-(1-amino-2,2-difluorocyclopropyl)-6-ethoxyphenol a promising candidate for further development in drug discovery.

One of the most exciting aspects of this compound is its potential application in the development of new therapeutic agents. The structural features of 2229139-19-7 suggest that it could be a lead compound for drugs targeting various diseases. For instance, the presence of both amino and fluoro substituents may enhance its ability to cross the blood-brain barrier, which is crucial for treating neurological disorders. Additionally, the ethoxy group could improve its metabolic profile, making it more suitable for oral administration.

In recent years, there has been a growing interest in using computational methods to predict the biological activity of new compounds. Advanced computational techniques such as molecular docking and quantum mechanics simulations have been employed to study compounds like 2229139-19-7. These methods have helped researchers gain insights into how the compound interacts with biological targets at a molecular level. Such insights are invaluable for optimizing the compound's structure and improving its pharmacological properties.

The synthesis of 2229139-19-7 presents several challenges due to its complex structure. However, advances in synthetic chemistry have made it possible to produce this compound with high purity and yield. The synthesis typically involves multi-step reactions that require careful optimization to ensure high efficiency and minimal byproduct formation. Researchers have been exploring various synthetic routes to improve the overall yield and scalability of producing this compound.

Once synthesized, 2229139-19-7 is subjected to rigorous testing to evaluate its biological activity. This includes in vitro assays that measure how well the compound interacts with specific biological targets. Additionally, animal models are used to assess its efficacy and safety profile before it can be considered for clinical trials. These studies provide valuable data on how the compound behaves in a living system and help determine its potential as a therapeutic agent.

The potential applications of 2229139-19-7 extend beyond traditional pharmaceuticals. Researchers are also exploring its use in other areas such as agrochemicals and materials science. The unique structural features of this compound make it a versatile building block for designing new molecules with tailored properties. For example, its ability to interact with biological targets could be leveraged to develop new pesticides or herbicides that are more effective and environmentally friendly.

In conclusion, 2229139-19-7, also known as 2-(1-amino-2,2-difluorocyclopropyl)-6-ethoxyphenol, represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential applications make it an attractive candidate for further research and development. As our understanding of drug design continues to evolve, compounds like this will play an increasingly important role in developing new therapeutic agents that address unmet medical needs.